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Compound of Interest

Compound Name: Cefodizime (sodium)

Cat. No.: B15708358

Get Quote

Technical Support Center: Cefodizime (Sodium)
Stability in Infusion Fluids
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the stability of Cefodizime (sodium) in various infusion fluids for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the stability of Cefodizime sodium in common infusion fluids at room temperature?

A1: Cefodizime sodium (at a concentration of 4 mg/mL) is stable for at least 24 hours at room

temperature (20-24°C) in several common intravenous infusion fluids. Stability is defined as

retaining more than 90% of the initial concentration.[1] The infusion fluids tested include 0.9%

sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, and 5% amino

acid injection fluid.[1][2]

Q2: How does refrigerated storage affect the stability of Cefodizime sodium solutions?
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A2: Refrigerated storage at 4°C significantly extends the stability of Cefodizime sodium. In the

same infusion fluids mentioned above, Cefodizime concentrations remained above 90% of the

initial concentration for at least 6 days (144 hours).[1]

Q3: Were there any visual changes observed in the Cefodizime solutions during stability

testing?

A3: No color change or precipitation was observed in any of the tested infusion fluids (0.9%

sodium chloride, 5% dextrose in water, 10% dextrose in water, 3% polygeline, 5% amino acid

injection fluid) during the stability studies at both room temperature and 4°C.[1] However,

immediate clouding was observed when chlorpromazine was combined with a solution of

cefodizime, and a color change was noted with acetylcysteine.[1]

Q4: Did the pH of the solutions change significantly during storage?

A4: The pH of the Cefodizime solutions in the tested infusion fluids remained essentially

unchanged throughout the stability studies under both storage conditions.[1] An increase in pH

was noted when aminophylline was added to the cefodizime solution.[1]
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Issue Potential Cause Recommended Action

Unexpected precipitation or

cloudiness upon reconstitution

or mixing.

Incompatibility with the diluent

or another drug.

Do not use the solution.

Prepare a fresh solution,

ensuring the correct diluent is

used as per the experimental

protocol. If mixing with other

drugs, verify compatibility data

beforehand. Immediate

clouding has been observed

with chlorpromazine.[1]

Discoloration of the solution.

Degradation of Cefodizime or

a reaction with another

component.

A color change from light

yellow to colorless has been

observed when mixed with

acetylcysteine.[1] If

unexpected discoloration

occurs, it is recommended to

discard the solution and

prepare a fresh one.

Lower than expected

concentration of Cefodizime in

the sample.

- Exceeded stability limits (time

or temperature).- Improper

storage conditions.- Error in

initial dilution.

- Review the stability data

tables to ensure storage time

and temperature are within

acceptable limits.- Verify that

storage equipment

(refrigerators, room

temperature monitors) are

functioning correctly.- Double-

check all calculations and

steps in the dilution protocol.

Data on Cefodizime Sodium Stability
The following tables summarize the stability of Cefodizime sodium in various infusion fluids.

The stability is defined as the retention of ≥90% of the initial drug concentration.

Table 1: Stability of Cefodizime Sodium (4 mg/mL) at Room Temperature (20-24°C)
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Infusion Fluid Stability Duration (hours)

0.9% Sodium Chloride ≥ 24[1]

5% Dextrose in Water ≥ 24[1]

10% Dextrose in Water ≥ 24[1]

3% Polygeline ≥ 24[1]

5% Amino Acid Injection ≥ 24[1]

Table 2: Stability of Cefodizime Sodium (4 mg/mL) under Refrigeration (4°C)

Infusion Fluid Stability Duration (hours)

0.9% Sodium Chloride ≥ 144[1]

5% Dextrose in Water ≥ 144[1]

10% Dextrose in Water ≥ 144[1]

3% Polygeline ≥ 144[1]

5% Amino Acid Injection ≥ 144[1]

Experimental Protocols
1. Preparation of Cefodizime Sodium Solutions

This protocol is based on the methodology described in the cited literature.[1]

Reconstitution: For intravenous administration, the contents of a 2,000 mg vial of Cefodizime

may be reconstituted with 10 mL of sterile water for injection.[1]

Dilution: The primary solution can then be diluted in appropriate amounts of the desired

infusion fluid (e.g., 0.9% sodium chloride, 5% dextrose in water) to the target concentration

for the experiment.[1]

2. Stability Testing Protocol
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This protocol outlines the general steps for conducting a stability study of Cefodizime sodium in

an infusion fluid.

Sample Preparation: Prepare the Cefodizime solution in the chosen infusion fluid within i.v.

glass bottles.[1]

Storage Conditions:

Store one set of samples at room temperature (20-24°C).[1]

Store a second set of samples under refrigeration at 4°C.[1]

Sampling Schedule:

Room Temperature: Collect 2-mL samples immediately after preparation (time 0) and at 1,

2, 6, 12, and 24 hours.[1]

Refrigeration: Collect 2-mL samples immediately after preparation (time 0) and at 24, 48,

72, 96, 120, and 144 hours.[1]

Sample Handling: Immediately freeze all collected samples at -70°C until analysis.[1]

Analysis:

Visually examine all samples for changes in color and clarity.[1]

Measure the pH of the solutions using a pH meter.[1]

Determine the Cefodizime content using a validated analytical method, such as a

microbiological assay or high-performance liquid chromatography (HPLC).[1]
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Caption: Experimental workflow for assessing Cefodizime stability.
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Caption: Troubleshooting decision tree for Cefodizime solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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